Cas no 946277-08-3 (6-(benzylamino)-1,3-dimethyl-5-(4-methylphenyl)-1H,2H,3H,4H-furo2,3-dpyrimidine-2,4-dione)

6-(benzylamino)-1,3-dimethyl-5-(4-methylphenyl)-1H,2H,3H,4H-furo2,3-dpyrimidine-2,4-dione structure
946277-08-3 structure
Product Name:6-(benzylamino)-1,3-dimethyl-5-(4-methylphenyl)-1H,2H,3H,4H-furo2,3-dpyrimidine-2,4-dione
CAS No:946277-08-3
MF:C22H21N3O3
MW:375.420445203781
CID:6349724
PubChem ID:24283493
Update Time:2024-01-05

6-(benzylamino)-1,3-dimethyl-5-(4-methylphenyl)-1H,2H,3H,4H-furo2,3-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 6-(benzylamino)-1,3-dimethyl-5-(4-methylphenyl)-1H,2H,3H,4H-furo2,3-dpyrimidine-2,4-dione
    • SR-01000918432-1
    • 6-(benzylamino)-1,3-dimethyl-5-(4-methylphenyl)furo[2,3-d]pyrimidine-2,4-dione
    • AKOS004944521
    • 946277-08-3
    • VU0607233-1
    • 6-(benzylamino)-1,3-dimethyl-5-(p-tolyl)furo[2,3-d]pyrimidine-2,4(1H,3H)-dione
    • SR-01000918432
    • F3248-2147
    • Inchi: 1S/C22H21N3O3/c1-14-9-11-16(12-10-14)17-18-20(26)24(2)22(27)25(3)21(18)28-19(17)23-13-15-7-5-4-6-8-15/h4-12,23H,13H2,1-3H3
    • InChI Key: GMDGVNATBDIDLH-UHFFFAOYSA-N
    • SMILES: O1C(=C(C2C=CC(C)=CC=2)C2C(N(C)C(N(C)C1=2)=O)=O)NCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 375.15829154g/mol
  • Monoisotopic Mass: 375.15829154g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 584
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 65.8Ų

6-(benzylamino)-1,3-dimethyl-5-(4-methylphenyl)-1H,2H,3H,4H-furo2,3-dpyrimidine-2,4-dione Pricemore >>

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